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Compound of Interest

Compound Name: L-Proline-15N

Cat. No.: B15088719

For researchers, scientists, and drug development professionals, the procurement of high-
quality isotopically labeled compounds is a critical first step in ensuring the accuracy and
reliability of experimental outcomes. L-Proline-1>N, a stable isotope-labeled version of the
amino acid proline, is a vital tool in a range of applications, from metabolic research to
structural biology using Nuclear Magnetic Resonance (NMR) spectroscopy. This technical
guide provides an in-depth overview of commercially available L-Proline-*>N, including a
comparative summary of suppliers and their purity specifications, alongside a discussion of the
analytical methods used for its characterization and a workflow for selecting the appropriate
grade of material for your research needs.

L-Proline-*>N: Supplier and Purity Specifications

The selection of an L-Proline-*>N supplier is a critical decision that can impact the quality of
experimental data. The key specifications to consider are isotopic purity (the degree of 1°N
enrichment) and chemical purity. The following table summarizes the offerings of several
prominent suppliers.
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= I Product Isotopic Purity = Chemical Additional
upplier
S Name/Number  (*>N atom %) Purity Notes
Also offer L-
) Proline (13Cs,
Cambridge
. 99%; 1°N, 99%)
Isotope L-Proline (*>N,
) 98% 98% and Fmoc-
Laboratories 98%) / NLM-835
protected L-
(CIL) ,
Proline-1>N.[1][2]
[31[4]
] Also provide
) ) L-Proline-t>N /
Sigma-Aldrich dually labeled L-
Product numbers  =95% 98% (CP) )
(Merck) Proline-13Cs,>N.
may vary
[5]
Isotope Science /  L-Proline->N / Not explicitly
_ 99%-+ [6]
Alfa Chemistry ACM59681311 stated
) L-PROLINE (**N, A subsidiary of
Eurisotop 98% 98%
98%) / NLM-835 CIL.[7]
MedchemExpres ] Not explicitly Not explicitly Marketed for
L-Proline-1>N
S stated stated research use.[8]
) o o Suitable for
) L-Proline-1>N / Not explicitly Not explicitly )
Amsbio metabolic
AMS.T203707 stated stated
research.[9]
o o Offers the Fmoc-
Fmoc-Pro-OH Not explicitly Not explicitly
Anaspec protected
(U-13Cs, 5N) stated stated

version.[10]

Note: (CP) denotes chemically pure. Isotopic and chemical purity levels can vary between
batches, and it is always recommended to consult the Certificate of Analysis (CoA) for the
specific lot you are purchasing.

Experimental Protocols for Purity Determination
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Ensuring the purity of L-Proline-1>N is paramount for its effective use. While suppliers provide a
Certificate of Analysis, understanding the methodologies used for these assessments is crucial
for the discerning researcher.

Isotopic Purity Determination by Mass Spectrometry
Methodology:

o Sample Preparation: A small, accurately weighed sample of L-Proline-1>N is dissolved in a
suitable solvent, typically a mixture of water and an organic solvent like acetonitrile or
methanol, compatible with the ionization technique.

« lonization: The sample is introduced into the mass spectrometer. Electron Impact (El) or
Electrospray lonization (ESI) are common techniques. ESI is often preferred for its soft
ionization, which minimizes fragmentation and preserves the molecular ion.

e Mass Analysis: The ionized sample is guided into the mass analyzer (e.g., quadrupole, time-
of-flight). The analyzer separates the ions based on their mass-to-charge ratio (m/z).

» Detection: The detector records the abundance of each ion. For L-Proline-1>N, the molecular
ion peak will be at a higher m/z value compared to unlabeled L-Proline.

» Data Analysis: The isotopic purity is calculated by comparing the peak intensity of the °N-
labeled L-Proline to that of the unlabeled L-Proline.

Chemical Purity Determination by High-Performance
Liquid Chromatography (HPLC)

Methodology:

e Sample Preparation: A standard solution of L-Proline->N is prepared by dissolving a known
amount of the substance in the mobile phase.

o Chromatographic System: A C18 reversed-phase column is commonly used for the
separation of amino acids.
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» Mobile Phase: An isocratic or gradient elution with a mixture of an aqueous buffer (e.g.,
phosphate buffer) and an organic modifier (e.g., acetonitrile or methanol) is employed.

« Injection and Separation: A precise volume of the sample solution is injected into the HPLC
system. The components of the sample are separated based on their differential partitioning
between the stationary phase (the C18 column) and the mobile phase.

o Detection: A UV detector is typically used, monitoring the absorbance at a specific
wavelength (e.g., around 210 nm for the proline carboxyl group).

o Data Analysis: The chemical purity is determined by integrating the area of the L-Proline-1>N
peak and expressing it as a percentage of the total area of all peaks in the chromatogram.

Logical Workflow for L-Proline-*>N Selection

The selection of the appropriate L-Proline-1>N for a given experiment involves a series of
considerations beyond simply finding a supplier. The following diagram illustrates a logical
workflow to guide this process.
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Phase 1: Experimental Design

Define Research Application
(e.g., NMR, Metabolism, Proteomics)

y

Determine Required Isotopic Purity
(e.g., >95% for tracing, >98% for NMR)

l

Determine Required Chemical Purity
(e.g., >98% to avoid artifacts)

Phase 2: Supplier &vProduct Evaluation

Identify Potential Suppliers

l

Compare Supplier Specifications
(Isotopic & Chemical Purity)

:

Request & Review Certificate of Analysis (CoA)

Phase 3: Final Selection & Procurement

Select Supplier & Product
Based on Purity, Cost, and Availability

Procure L-Proline-15N

Click to download full resolution via product page

Caption: A logical workflow for the selection of L-Proline-1>N.
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Applications of L-Proline-*>N in Research

L-Proline-*>N is a versatile tool in various scientific disciplines:

o Metabolic Studies: As a tracer, L-Proline-1>N allows researchers to follow the metabolic fate
of proline in biological systems, providing insights into amino acid metabolism and protein
biosynthesis.[9][11]

 NMR Spectroscopy: In biomolecular NMR, °N-labeling is essential for a wide range of
experiments that elucidate the structure, dynamics, and interactions of proteins and other
macromolecules. The *>N nucleus provides an additional dimension in NMR experiments,
aiding in resonance assignment and the study of protein folding and function.[2][12][13]

» Proteomics: In quantitative proteomics, stable isotope labeling with amino acids in cell
culture (SILAC) can utilize L-Proline-1°>N to differentially label proteins, enabling the accurate
guantification of protein abundance changes between different cell states.

By carefully considering the supplier, purity specifications, and the specific requirements of the
experimental design, researchers can confidently employ L-Proline-1>N to achieve high-quality,
reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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5. L-Proline-15N =95 atom % 15N, 98% (CP) | Sigma-Aldrich [sigmaaldrich.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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